Cas no 2097975-36-3 (1-(3-(1-(2-methoxyethyl)-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine)

• Product Name: 1-(3-(1-(2-methoxyethyl)-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
• CAS No: 2097975-36-3
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5723653
• PubChem ID: 121199857
• Update Time: 2023-10-26

1-(3-(1-(2-methoxyethyl)-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2097975-36-3
• 1-[3-[1-(2-methoxyethyl)pyrrol-2-yl]-1,2,4-oxadiazol-5-yl]-N-methylmethanamine
• AKOS026707415
• 1-(3-(1-(2-methoxyethyl)-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
• F1907-2031
• 1,2,4-Oxadiazole-5-methanamine, 3-[1-(2-methoxyethyl)-1H-pyrrol-2-yl]-N-methyl-

• Inchi： 1S/C11H16N4O2/c1-12-8-10-13-11(14-17-10)9-4-3-5-15(9)6-7-16-2/h3-5,12H,6-8H2,1-2H3
• InChI Key： KGMCRWWRPQPGPD-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=CC=C1C1=NOC(CNC)=N1

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 380.2±52.0 °C(Predicted)
• pka: 6.79±0.10(Predicted)